N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C25H29F3N4O2/c1-31-12-4-5-17-15-18(6-11-21(17)31)22(32-13-2-3-14-32)16-29-23(33)24(34)30-20-9-7-19(8-10-20)25(26,27)28/h6-11,15,22H,2-5,12-14,16H2,1H3,(H,29,33)(H,30,34)
• InChI Key: FLTVJWIXGLIDHF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC=C(C=C3)C(F)(F)F)N4CCCC4
• Molecular Formula: C25H29F3N4O2
• Molecular Weight: 474.5 g/mol

Description

N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C25H29F3N4O2 and its molecular weight is 474.528. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on tetrahydroquinoline and pyrrolidine derivatives often focuses on their synthesis and chemical properties. For example, studies have developed facile synthetic protocols for pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives through Lewis acid catalyzed reactions, showcasing their potential in organic synthesis and medicinal chemistry (Lu & Shi, 2007; Lu & Shi, 2007). These methodologies provide valuable tools for constructing complex molecules with potential biological activities.

Biological Activities and Applications

The research into the biological activities of compounds containing tetrahydroquinoline and pyrrolidine moieties includes their potential as anticancer agents and their involvement in neurodegenerative diseases. For instance, structurally strained half-sandwich iridium(III) complexes, incorporating tetrahydroquinoline, have shown exceptional potency as anticancer agents, suggesting that derivatives of tetrahydroquinoline could play a significant role in developing new therapeutic agents (Carrasco et al., 2020). Additionally, the N-methylation ability of azaheterocyclic amines, including tetrahydroisoquinoline, has been found to be higher in Parkinson's disease, indicating the importance of these compounds in studying neurodegenerative diseases (Aoyama et al., 2000).